Sertaconazole
Sertaconazole
Sertaconazole is a synthetic imidazole derivative, containing a benzothiophene ring, with antifungal, antibacterial, anti-inflammatory and anti-pruritic activity. Besides its ability to inhibit the synthesis of ergosterol, the benzothiophene ring of sertaconazole is able to insert into the fungal cell wall instead of tryptophan. This increases the permeability of the cell wall. In addition, sertaconazole suppresses the release of cytokines.
Sertaconazole, also known as demofix or ertaczo, belongs to the class of organic compounds known as 1-benzothiophenes. These are aromatic heterocyclic compound containing the Benzo[b]thiophene ring system. Sertaconazole is a drug which is used for the topical treatment of interdigital tinea pedis in immunocompetent patients 12 years of age and older, caused by trichophyton rubrum, trichophyton mentagrophytes, and epidermophyton floccosum. Sertaconazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Sertaconazole has been detected in multiple biofluids, such as urine and blood. Within the cell, sertaconazole is primarily located in the cytoplasm. Sertaconazole is a potentially toxic compound.
Sertaconazole nitrate is an antifungal medication of the imidazole class. It is available in topical formulations for the treatment of skin infections such as athlete's foot.
Sertaconazole, also known as demofix or ertaczo, belongs to the class of organic compounds known as 1-benzothiophenes. These are aromatic heterocyclic compound containing the Benzo[b]thiophene ring system. Sertaconazole is a drug which is used for the topical treatment of interdigital tinea pedis in immunocompetent patients 12 years of age and older, caused by trichophyton rubrum, trichophyton mentagrophytes, and epidermophyton floccosum. Sertaconazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Sertaconazole has been detected in multiple biofluids, such as urine and blood. Within the cell, sertaconazole is primarily located in the cytoplasm. Sertaconazole is a potentially toxic compound.
Sertaconazole nitrate is an antifungal medication of the imidazole class. It is available in topical formulations for the treatment of skin infections such as athlete's foot.
Brand Name:
Vulcanchem
CAS No.:
99592-32-2
VCID:
VC0158924
InChI:
InChI=1S/C20H15Cl3N2OS/c21-14-4-5-16(18(23)8-14)19(9-25-7-6-24-12-25)26-10-13-11-27-20-15(13)2-1-3-17(20)22/h1-8,11-12,19H,9-10H2
SMILES:
C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl
Molecular Formula:
C20H15Cl3N2OS
Molecular Weight:
437.8 g/mol
Sertaconazole
CAS No.: 99592-32-2
Reference Standards
VCID: VC0158924
Molecular Formula: C20H15Cl3N2OS
Molecular Weight: 437.8 g/mol
| CAS No. | 99592-32-2 |
|---|---|
| Product Name | Sertaconazole |
| Molecular Formula | C20H15Cl3N2OS |
| Molecular Weight | 437.8 g/mol |
| IUPAC Name | 1-[2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole |
| Standard InChI | InChI=1S/C20H15Cl3N2OS/c21-14-4-5-16(18(23)8-14)19(9-25-7-6-24-12-25)26-10-13-11-27-20-15(13)2-1-3-17(20)22/h1-8,11-12,19H,9-10H2 |
| Standard InChIKey | JLGKQTAYUIMGRK-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl |
| Canonical SMILES | C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl |
| Appearance | Powder |
| Physical Description | Solid |
| Description | Sertaconazole is a synthetic imidazole derivative, containing a benzothiophene ring, with antifungal, antibacterial, anti-inflammatory and anti-pruritic activity. Besides its ability to inhibit the synthesis of ergosterol, the benzothiophene ring of sertaconazole is able to insert into the fungal cell wall instead of tryptophan. This increases the permeability of the cell wall. In addition, sertaconazole suppresses the release of cytokines. Sertaconazole, also known as demofix or ertaczo, belongs to the class of organic compounds known as 1-benzothiophenes. These are aromatic heterocyclic compound containing the Benzo[b]thiophene ring system. Sertaconazole is a drug which is used for the topical treatment of interdigital tinea pedis in immunocompetent patients 12 years of age and older, caused by trichophyton rubrum, trichophyton mentagrophytes, and epidermophyton floccosum. Sertaconazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Sertaconazole has been detected in multiple biofluids, such as urine and blood. Within the cell, sertaconazole is primarily located in the cytoplasm. Sertaconazole is a potentially toxic compound. Sertaconazole nitrate is an antifungal medication of the imidazole class. It is available in topical formulations for the treatment of skin infections such as athlete's foot. |
| Related CAS | 99592-39-9 (Nitrate) |
| Solubility | Practically insoluble 6.37e-03 g/L |
| Synonyms | Dermofix Dermoseptic Ginedermofix Mykosert sertaconazole sertaconazole mononitrate sertaconazole nitrate Zalain |
| PubChem Compound | 65863 |
| Last Modified | Nov 12 2021 |
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